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Compound of Interest

Compound Name:
5-bromo-1-methylpyrimidin-2(1H)-

one

Cat. No.: B176818 Get Quote

Essential Safety and Handling Guide for 5-
bromo-1-methylpyrimidin-2(1H)-one
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-bromo-1-methylpyrimidin-2(1H)-one. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Personal Protective
Equipment (PPE)
5-bromo-1-methylpyrimidin-2(1H)-one is categorized as a substance that causes skin and

eye irritation[1][2][3]. Therefore, adherence to stringent safety measures is paramount.

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling this compound:
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PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields.[1][4] A face shield may

be necessary for splash-prone

procedures.

Ensure eye protection meets

appropriate standards (e.g.,

NIOSH in the US or EN 166 in

the EU).[2][3][4]

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).

Inspect gloves for integrity

before each use. Employ

proper glove removal

techniques to prevent skin

contact. Dispose of

contaminated gloves as

hazardous waste.[1][4]

Respiratory Protection

A NIOSH-approved respirator

is advised if working outside a

fume hood, if ventilation is

poor, or if dust is generated.[5]

The type of respirator should

be chosen based on the

potential airborne

concentration of the

substance. Ensure proper fit

and user training.

Protective Clothing
A laboratory coat is required.

[4]

Keep the lab coat fully

buttoned to protect against

splashes and spills.

Operational Plan: Step-by-Step Handling
Procedures
All operations involving 5-bromo-1-methylpyrimidin-2(1H)-one should be conducted in a

designated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[3][4] The work area should be clean and uncluttered.

Weighing and Transfer:
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Perform all weighing and transfers of the solid compound within a chemical fume hood or

a ventilated balance enclosure to control dust.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

Close the container tightly when not in use.[1]

Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If the process generates heat, cool the mixture as needed.

Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][2][3]

Decontaminate all surfaces and equipment used.

Remove and properly dispose of contaminated PPE.

Disposal Plan
Proper disposal of 5-bromo-1-methylpyrimidin-2(1H)-one and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: This compound is a halogenated organic substance. Do not mix it with

non-halogenated waste.

Solid Waste:

Collect all solid waste, including contaminated gloves, absorbent materials, and empty

containers, in a clearly labeled, sealed hazardous waste container.

Liquid Waste:

Collect all liquid waste containing this compound in a designated, sealed, and clearly

labeled hazardous waste container for halogenated organic waste.
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Do not dispose of this chemical down the drain.[1][6]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous liquid waste.

Dispose of the rinsed containers as unused product.[1]

Regulatory Compliance: All waste must be disposed of through an institution's hazardous

waste management program, adhering to all local, state, and federal regulations.[1]

Quantitative Data
The following table summarizes key quantitative data for 5-bromo-1-methylpyrimidin-2(1H)-
one.

Property Value

CAS Number 14248-01-2[7][8][9][10][11]

Molecular Formula C5H5BrN2O[7][8][9][10][11]

Molecular Weight 189.01 g/mol [8][9][10]

Purity ≥95% - 98%[10][12]

Note: Specific occupational exposure limits (PEL, TLV) for this compound are not readily

available. Therefore, it is essential to handle it with a high degree of caution and minimize all

potential exposures.

Experimental Workflow Diagram
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Safe Handling Workflow for 5-bromo-1-methylpyrimidin-2(1H)-one
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Caption: A logical workflow for the safe handling of 5-bromo-1-methylpyrimidin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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